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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles, experimental

protocols, and applications of Electron Cyclotron Resonance Heating (ECRH) in heliotron
devices. The content is intended to guide researchers in understanding and implementing

ECRH for plasma heating, confinement studies, and magnetohydrodynamic (MHD) control.

Introduction to ECRH in Heliotrons
Electron Cyclotron Resonance Heating (ECRH) is a key method for heating plasma in magnetic

confinement devices like heliotrons. It utilizes high-frequency electromagnetic waves, typically

in the microwave range, which are injected into the plasma. When the wave frequency matches

the cyclotron frequency of electrons gyrating around the magnetic field lines, a resonance

condition is met, leading to strong absorption of the wave energy by the electrons. This results

in a significant increase in the electron temperature of the plasma.

Heliotrons, a type of stellarator, possess complex three-dimensional magnetic field structures.

ECRH is particularly well-suited for these devices due to its ability to provide localized heating

and current drive, which is crucial for controlling plasma profiles and instabilities.
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An ECRH system is comprised of several key components that generate, transmit, and launch

the high-power microwaves into the plasma. The primary components include a gyrotron, a

transmission line, and a launching antenna.

Component Description
Typical Parameters in
Heliotrons

Gyrotron

A vacuum tube that generates

high-power microwaves. The

frequency is determined by the

magnetic field strength of the

device.

Frequency: 70 GHz, 77 GHz,

82.7 GHz, 154 GHz, 168 GHz.

Power: 0.45 MW to 1.5 MW

per gyrotron.[1][2][3][4]

Transmission Line

A system of corrugated

waveguides that transport the

microwaves from the gyrotron

to the vacuum vessel with low

power loss.

Diameter: 63.5 mm, 88.9 mm.

[1][3]

Launching Antenna

A set of mirrors inside the

vacuum vessel that direct and

focus the microwave beam to

the desired location within the

plasma.

Quasi-optical mirror antennas

are commonly used.[1]

Key Applications and Experimental Data in
Heliotrons
ECRH is a versatile tool with several critical applications in heliotron research, including

plasma start-up, core plasma heating, and control of MHD instabilities.

Plasma Start-up
ECRH is instrumental in the initial breakdown of the neutral gas and the formation of the initial

plasma. This process is often referred to as ECRH-assisted plasma start-up.
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Device
ECRH Frequency
(Mode)

ECRH Power Key Findings

Heliotron J 70 GHz (X2-mode) -

The delay time for

plasma start-up

increases with the

parallel refractive

index (N//). A pure X-

mode polarization

results in the minimum

delay time.[5]

Large Helical Device

(LHD)
- -

Third harmonic X-

mode ECRH has been

attempted for plasma

breakdown but was

not successful.[6][7]

WEGA - 9 kW (X2-mode)

Optimized start-up is

achieved with

maximum ECRH

power, low neutral

pressure (~5x10⁻⁵

mbar), and on-axis

resonance.[8]

High-Temperature Plasma Generation
A primary application of ECRH is to heat the plasma electrons to very high temperatures, which

is essential for fusion research.
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Device
ECRH
Frequency

Total Injection
Power

Achieved
Electron
Temperature
(T_e)

Line-Averaged
Electron
Density (n_e)

Large Helical

Device (LHD)

77 GHz, 154

GHz, 84 GHz,

82.7 GHz

Up to 4.7 MW > 10 keV 0.6 x 10¹⁹ m⁻³[9]

Large Helical

Device (LHD)
168 GHz - -

Efficient heating

at densities > 1.0

x 10²⁰ m⁻³[9]

Large Helical

Device (LHD)

77 GHz, 154

GHz
4.6 MW 13.5 keV 1 x 10¹⁹ m⁻³[10]

MHD Control
ECRH can be used to control various MHD instabilities by precisely depositing heat and driving

currents at specific locations within the plasma. In both Heliotron J and the Large Helical

Device (LHD), ECRH and Electron Cyclotron Current Drive (ECCD) have been shown to be

effective in controlling energetic-particle-driven MHD modes.[11][12] Both co-ECCD and

counter-ECCD were found to be effective at stabilizing energetic particle modes.[11]

Experimental Protocols
The following provides a generalized protocol for conducting an ECRH experiment in a

heliotron. Specific parameters will vary depending on the device and the experimental goals.

Protocol: ECRH-Assisted Plasma Start-up
Objective: To initiate a plasma discharge using ECRH.

Materials:

Heliotron device

ECRH system (gyrotron, transmission line, launcher)
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Gas injection system

Plasma diagnostic systems (e.g., interferometry for density measurement)

Procedure:

Pre-fill Gas: Introduce the working gas (e.g., Helium or Hydrogen) into the vacuum vessel to

a predetermined pressure.

Set Magnetic Field: Establish the desired magnetic field configuration in the heliotron.

Configure ECRH System:

Set the gyrotron frequency and power level.

Adjust the launching antenna to direct the microwave beam to the desired resonance

location (typically on-axis for start-up).

Initiate ECRH Pulse: Trigger the gyrotron to inject the microwave power into the vacuum

vessel.

Monitor Plasma Formation: Use diagnostics to monitor the breakdown of the gas and the rise

in plasma density.

Data Acquisition: Record the time delay to breakdown, the evolution of plasma density, and

other relevant parameters.

Parameter Scans: Repeat the procedure while varying parameters such as ECRH power,

gas pressure, and magnetic field configuration to optimize the start-up process.[6][7]

Protocol: High-Density Plasma Heating
Objective: To heat a pre-existing plasma to high electron temperatures using ECRH.

Procedure:

Plasma Formation: Create an initial plasma using a suitable method (e.g., ECRH start-up or

other means).
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Target Density: Use gas puffing to achieve the target plasma density.

ECRH Injection:

Inject high-power ECRH into the core of the plasma. The polarization of the injected waves

may need to be optimized for efficient heating.[13][14]

The launching angle and position should be set to ensure the waves are absorbed in the

desired region.

Temperature and Density Profile Measurement: Utilize diagnostics such as Thomson

scattering and electron cyclotron emission (ECE) to measure the electron temperature and

density profiles.

Confinement Analysis: Analyze the plasma profiles to study energy confinement and

transport properties.

Steady-State Operation: For long-pulse experiments, ensure all systems are capable of

continuous operation. The LHD has demonstrated discharges sustained for over 750

seconds using continuous wave ECRH.[9]

Visualizations
The following diagrams illustrate key aspects of ECRH in heliotrons.
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Caption: Experimental workflow for an ECRH experiment in a heliotron device.
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Caption: Physical principle of electron cyclotron resonance heating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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